2-(6-Fluoropyridin-3-YL)acetic acid
Overview
Description
“2-(6-Fluoropyridin-3-YL)acetic acid” is a chemical compound with the molecular formula C7H6FNO2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen .
Molecular Structure Analysis
The molecular structure of “this compound” is based on structures generated from information available in ECHA’s databases . The InChI Code for this compound is 1S/C7H6FNO2/c8-6-3-1-2-5 (9-6)4-7 (10)11/h1-3H,4H2, (H,10,11) .Scientific Research Applications
Crystal Structure Analysis
The compound 2-(6-Fluoropyridin-3-yl)acetic acid is closely related to its derivative, used in studying crystal structures. For instance, Hyunjin Park et al. (2016) investigated a pyridine herbicide, which is a similar compound, to understand the intermolecular interactions and molecular arrangement in crystals, contributing to the field of crystallography and material science (Park et al., 2016).
Radiopharmaceutical Synthesis
Yi Zhang and A. Horti (2004) synthesized variants of the compound for use as potential radioligands. These are essential in studying extrathalamic nicotinic acetylcholine receptors using positron-emission tomography, a critical tool in neurological research and diagnosis (Zhang & Horti, 2004).
Diagnostic Imaging
The synthesis of N-(6-[18F]Fluoropyridin-3-yl)glycine, a derivative of this compound, was explored by Hongliang Wang et al. (2019) for potential use as a new renal PET agent. This research underscores the compound's role in developing advanced diagnostic imaging techniques, particularly for renal function evaluation (Wang et al., 2019).
Drug Discovery
The compound's structure has been utilized in the discovery of new drugs. For instance, H. Fretz et al. (2013) described the use of a similar compound in the development of a CRTh2 antagonist, which is a potential treatment for asthma and allergic rhinitis. This demonstrates the compound's relevance in medicinal chemistry (Fretz et al., 2013).
Chemical Synthesis and Modification
Research by Shun-Jiang Yao et al. (2016) involved using fluorinated acetic acids, akin to this compound, for the fluoroacetylation of indoles. This method highlights the compound's utility in synthesizing diverse organic molecules, significant in various chemical industries (Yao et al., 2016).
Fluorescence Studies and Labeling
6-Methoxy-4-quinolone, derived from a related compound, was studied by Junzo Hirano et al. (2004) for its strong fluorescence in a wide pH range, making it a useful fluorophore for biomedical analysis. This application is essential in biochemistry and cell biology for tracking and labeling molecules (Hirano et al., 2004).
Food Contact Material Safety
A derivative of this compound was assessed by EFSA for its safety as a polymer production aid in food contact materials. This shows the compound's relevance in public health and food safety (Flavourings, 2014).
Future Directions
The future directions in the study and application of “2-(6-Fluoropyridin-3-YL)acetic acid” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. Fluorinated pyridines have shown potential in various biological applications and in the development of new agricultural products .
properties
IUPAC Name |
2-(6-fluoropyridin-3-yl)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c8-6-2-1-5(4-9-6)3-7(10)11/h1-2,4H,3H2,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOXCOBMQLZESRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CC(=O)O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00697151 | |
Record name | (6-Fluoropyridin-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00697151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000516-02-8 | |
Record name | (6-Fluoropyridin-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00697151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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